Cas no 663598-21-8 ([(2R)-1,4-dibenzylpiperazin-2-yl]methanol)

• Product Name: [(2R)-1,4-dibenzylpiperazin-2-yl]methanol
• CAS No: 663598-21-8
• MF: C₁₉H₂₄N₂O
• MW: 296.406664848328
• MDL: MFCD28110677
• CID: 1709179
• PubChem ID: 9994741
• Update Time: 2025-04-21

[(2R)-1,4-dibenzylpiperazin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinemethanol, 1,4-bis(phenylmethyl)-, (2R)-
• [(2R)-1,4-dibenzylpiperazin-2-yl]methanol
• BDBM50267386
• SOUPGWGAPDMYFM-LJQANCHMSA-N
• CHEMBL477036
• (R)-(1,4-dibenzylpiperazin-2-yl)methanol
• PS-18333
• 1,4-dibenzyl-2-(R)-piperazinemethanol
• P20776
• CS-0309977
• SCHEMBL20719
• 663598-21-8

• MDL： MFCD28110677
• Inchi： 1S/C19H24N2O/c22-16-19-15-20(13-17-7-3-1-4-8-17)11-12-21(19)14-18-9-5-2-6-10-18/h1-10,19,22H,11-16H2/t19-/m1/s1
• InChI Key： SOUPGWGAPDMYFM-LJQANCHMSA-N
• SMILES： OC[C@H]1CN(CC2C=CC=CC=2)CCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 296.18902
• Monoisotopic Mass: 296.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines